![molecular formula C23H34N2O5 B256485 2-Methoxyethyl 4-(3,5-di-tert-butyl-4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate](/img/structure/B256485.png)
2-Methoxyethyl 4-(3,5-di-tert-butyl-4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
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Overview
Description
2-Methoxyethyl 4-(3,5-di-tert-butyl-4-hydroxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications. It is commonly referred to as "MTT" and is used as a reagent in various biochemical assays.
Mechanism of Action
MTT is reduced by mitochondrial dehydrogenases in viable cells to form a purple formazan product. This reduction reaction is dependent on the presence of functional mitochondria in the cells. Therefore, the MTT assay is commonly used as a measure of mitochondrial activity and cell viability.
Biochemical and Physiological Effects:
MTT does not have any direct biochemical or physiological effects on cells. It is simply a reagent that is used to measure cell viability and proliferation in various assays.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MTT in lab experiments is that it is a simple and reliable assay that can be used to measure cell viability and proliferation in a wide range of cell types. However, one limitation of the MTT assay is that it requires viable cells to be present in the sample. Therefore, it cannot be used to measure cell death or apoptosis.
Future Directions
There are several future directions for the use of MTT in scientific research. One potential application is in the development of new drugs and therapies for various diseases. MTT can be used to screen potential drug candidates for their ability to inhibit cell proliferation and viability. Additionally, MTT can be used in the development of new diagnostic tests for various diseases, such as cancer. Overall, MTT is a versatile and reliable reagent that has many potential applications in scientific research.
Synthesis Methods
The synthesis of MTT involves the reaction of 3,5-di-tert-butyl-4-hydroxybenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate to form a pyrimidine intermediate. This intermediate is then reacted with methyl 2-bromoacetate and methanol to yield MTT.
Scientific Research Applications
MTT is primarily used as a reagent in various biochemical assays to measure cell viability and proliferation. It is commonly used in the MTT assay, which is based on the reduction of MTT by mitochondrial dehydrogenases in viable cells to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells present in the sample.
properties
Molecular Formula |
C23H34N2O5 |
---|---|
Molecular Weight |
418.5 g/mol |
IUPAC Name |
2-methoxyethyl 4-(3,5-ditert-butyl-4-hydroxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate |
InChI |
InChI=1S/C23H34N2O5/c1-13-17(20(27)30-10-9-29-8)18(25-21(28)24-13)14-11-15(22(2,3)4)19(26)16(12-14)23(5,6)7/h11-12,18,26H,9-10H2,1-8H3,(H2,24,25,28) |
InChI Key |
WDBMZJOPGFWNLS-UHFFFAOYSA-N |
SMILES |
CC1=C(C(NC(=O)N1)C2=CC(=C(C(=C2)C(C)(C)C)O)C(C)(C)C)C(=O)OCCOC |
Canonical SMILES |
CC1=C(C(NC(=O)N1)C2=CC(=C(C(=C2)C(C)(C)C)O)C(C)(C)C)C(=O)OCCOC |
Origin of Product |
United States |
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